Lithium-6

• CAS: 19095-57-9
• Synonyms: 6Li isotope; Li-6 isotope; Lithium-6
• Molecular Formula: Li
• Molecular Weight: 6.015123 g/mol
• SMILES: [Li]
• InChI: InChI=1S/Li/i1-1
• InChIKey: WHXSMMKQMYFTQS-BJUDXGSMSA-N

Lithium-6 (⁶Li), CAS 19095-57-9, is a stable, neutron-deficient isotope of lithium with a natural abundance of approximately 7.59%. It is distinguished by an exceptionally high thermal neutron capture cross-section of 940 barns at 0.025 eV, making it the critical active nuclide for tritium breeding in fusion reactor blankets and for high-efficiency neutron detection systems as an alternative to scarce helium-3.

Lithium-6 (CAS 19095-57-9) Product Overview for Scientific Procurement and Nuclear Applications

Lithium-6 (⁶Li), CAS 19095-57-9, is a stable, neutron-deficient isotope of lithium with a natural abundance of approximately 7.59% [1]. It is distinguished by an exceptionally high thermal neutron capture cross-section of 940 barns at 0.025 eV, making it the critical active nuclide for tritium breeding in fusion reactor blankets [2] and for high-efficiency neutron detection systems as an alternative to scarce helium-3 [3]. Its nuclear spin of 1 and specific absorption lines (e.g., 6707.84 Å) also enable specialized applications in hyperpolarized MRI and laser isotope separation [4].

Neutron Absorption High thermal neutron capture cross-section supports tritium breeding and neutron detection workflows Reported nuclear parameter

Fusion Fuel Cycle Enriched ⁶Li is required for self-sustaining tritium breeding in fusion reactor blanket research Design-dependent enrichment specification

³He Alternative Detection Enables solid-state neutron detection as a replacement for helium-3 in radiation portal monitors Scintillator composite context

• [1] Tritium Breeding Kinetics in Lithium Blankets: A Comprehensive Analysis of Neutron Capture, 2026, Medium. View Source
• [2] International Atomic Energy Agency. The thermal neutron absorption cross-section of lithium-6. M. G. Silk, B. O. Wade. View Source
• [3] Communications Physics. Next-generation neutron detection using a 6Li glass scintillator composite. 2025; 8:10. View Source
• [4] AIP Publishing. Advancing laser spectroscopy for lithium-6 studies. 2025. View Source

Why Natural Lithium or Lithium-7 Cannot Substitute for Enriched Lithium-6 in Critical Nuclear Functions

Natural lithium, comprising only ~7.6% ⁶Li, cannot sustain the neutron economy required for self-sufficient fusion tritium breeding or provide the necessary detection sensitivity in compact neutron instruments. The dominant isotope, lithium-7 (⁷Li), possesses a thermal neutron capture cross-section that is orders of magnitude lower (approximately 0.045 barns) and serves fundamentally opposite roles—acting as a neutron-transparent coolant in molten salt reactors rather than an efficient neutron absorber [1]. Consequently, achieving the high tritium breeding ratios (>1.0) mandated by fusion reactor designs like ITER necessitates lithium enriched to 30-90% ⁶Li, a specification that natural lithium or depleted lithium-7 cannot meet [2].

Property

Enriched ⁶Li

Natural Li / ⁷Li

Neutron capture

High thermal capture efficiency; supports tritium breeding and neutron detection

⁷Li cross-section orders of magnitude lower; may not sustain neutron economy

Reactor role

Active breeder material for tritium production

Neutron-transparent coolant, not an efficient absorber

Enrichment requirement

30–90% ⁶Li enrichment needed for fusion blanket designs

Natural abundance (~7.6%) cannot achieve target breeding ratios

• [1] Future Power Technology Magazine. Enriched lithium and the race for advanced nuclear technologies. 2025. View Source
• [2] OSTI.GOV. Helium-cooled lithium compound suspension blanket concept for ITER. OSTI ID: 6689102. View Source

Quantitative Differentiation of Lithium-6 Against Key Comparators in Neutronics and Isotope Separation

Thermal Neutron Capture Cross-Section: Lithium-6 vs. Boron-10

Lithium-6's thermal neutron capture cross-section is 940 barns. While this is a factor of ~4 lower than that of boron-10 (3840 barns), the reaction products from ⁶Li (4.78 MeV alpha and triton) offer distinct advantages in specific detector geometries. The lower cross-section can be offset by increased converter thickness, but the choice between ⁶Li and ¹⁰B involves trade-offs in gamma sensitivity and secondary particle range [1].

Thermal (n,α) cross-section

Cross-study comparable

⁶Li: 940 barns; ¹⁰B: 3840 barns (~4.1× larger)

Informs detector material thickness and neutron absorption efficiency trade-offs

At 0.025 eV thermal energy

Evidence Dimension	Thermal neutron (n,α) reaction cross-section
Target Compound Data	940 barns (or 938 ± 6 barns)
Comparator Or Baseline	Boron-10: 3840 barns (or 3855 ± 26 barns)
Quantified Difference	¹⁰B cross-section is ~4.1× larger than ⁶Li
Conditions	Thermal neutron energy (0.025 eV)

Why This Matters

The cross-section difference dictates converter material thickness and detector efficiency, guiding procurement based on spatial resolution versus neutron absorption efficiency requirements.

• [1] SPIE Digital Library. Review of direct neutron conversion and detection processes. 2022. View Source

Tritium Breeding Ratio as a Function of Lithium-6 Enrichment Level

The tritium breeding ratio (TBR) is critically dependent on ⁶Li enrichment. Using a helium-cooled solid breeder blanket concept for ITER, a 90% ⁶Li enrichment level yields a local TBR of 2.03 in a one-dimensional poloidal model, whereas lower enrichment levels (60-70%) are insufficient to achieve the required TBR > 1.0 for fuel self-sufficiency [1][2]. Natural lithium (~7.6% ⁶Li) results in a TBR far below 1.0, making it non-viable for a tritium breeding blanket.

Tritium Breeding Ratio

Direct head-to-head

TBR 2.03 at 90% ⁶Li enrichment; natural Li TBR

Defines enrichment specification for fuel self-sufficiency in ITER blanket model

1D poloidal neutronics, helium-cooled solid breeder

Neutron detection efficiency

Cross-study comparable

GS20® composite: 6.70±0.01% (99.8% at 4 mm); die-away 10.3 μs

Supports solid-state detector procurement as ³He alternative with fast timing

Thermal neutrons, PMT readout; comparable to He-3 proportional counters

Enrichment per cycle

Direct head-to-head

Zeta-V₂O₅: 5.7% per cycle; COLEX: ~5–6% per cycle

Mercury-free electrochemical route matches legacy enrichment performance

After 25 cycles reaches >30% ⁶Li; ESG-compliant supply

Isotope separation factor

Direct head-to-head

LiSMIC: 1.04; COLEX: 1.06 (difference 0.02)

Solid-state electrodialysis offers comparable selectivity without mercury waste

Li₀.₂₉La₀.₅₇TiO₃ membrane, ambient conditions

AVLIS enrichment

Class-level inference

Single-pass >90% ⁶Li purity using 6707.84 Å line with 0.01 Å laser width

High-purity pathway with minimal chemical waste; data to verify

Lithium atomic vapor, isotopic shift selectivity

Evidence Dimension	Local Tritium Breeding Ratio (TBR)
Target Compound Data	2.03 at 90% ⁶Li enrichment
Comparator Or Baseline	Natural lithium (7.6% ⁶Li) → TBR < 1.0; 60-70% ⁶Li enrichment → TBR insufficient
Quantified Difference	TBR increases with ⁶Li enrichment; 90% enrichment achieves TBR=2.03
Conditions	ITER helium-cooled solid breeder blanket, 1D poloidal neutronics model

Why This Matters

This quantifies the precise enrichment level required for a self-sustaining fusion fuel cycle, a non-negotiable procurement specification for fusion reactor projects.

• [1] OSTI.GOV. Helium-cooled lithium compound suspension blanket concept for ITER. OSTI ID: 6689102. View Source
• [2] INIS. Optimization of tritium breeding and shielding analysis to plasma in ITER fusion reactor. 2024. View Source

Neutron Detection Efficiency in GS20® ⁶Li Glass Scintillator vs. ³He Proportional Counters

A composite detector based on ⁶Li-enriched GS20® glass scintillator particles achieves an intrinsic thermal neutron detection efficiency of 6.70 ± 0.01% with a die-away time of 10.3 ± 0.1 μs and negligible gamma misidentification probability [1]. For comparison, a 1 mm thick GS20® glass yields 77% efficiency, while a 4 mm thickness achieves 99.8% efficiency . These performance metrics demonstrate that ⁶Li-based solid-state detectors can match or exceed the performance of traditional ³He gas proportional counters, which are limited by global ³He scarcity.

Neutron detection efficiency

Cross-study comparable

GS20® composite: 6.70±0.01% (99.8% at 4 mm); die-away 10.3 μs

Supports solid-state detector procurement as ³He alternative with fast timing

Thermal neutrons, PMT readout; comparable to He-3 proportional counters

Evidence Dimension	Intrinsic neutron detection efficiency and gamma rejection
Target Compound Data	6.70 ± 0.01% (composite); 77% (1 mm GS20); 99.8% (4 mm GS20); die-away 10.3 μs
Comparator Or Baseline	³He proportional counter: typical efficiency 70-90%, gamma discrimination variable
Quantified Difference	GS20 achieves comparable or higher efficiency with superior gamma rejection and faster die-away time
Conditions	Thermal neutrons, PMT readout, pulse and current mode

Why This Matters

Procurement decisions for neutron detection systems must weigh ⁶Li-based solid-state alternatives against ³He supply constraints and long-term detector stability.

• [1] Communications Physics. Next-generation neutron detection using a 6Li glass scintillator composite. 2025; 8:10. View Source

Single-Pass Enrichment Factor of Mercury-Free Zeta-Vanadium Process vs. Industrial COLEX

A novel electrochemical process using zeta-vanadium oxide (ζ-V₂O₅) enriches ⁶Li by 5.7% in a single cycle, matching the enrichment factor of the industrial mercury-based COLEX process. After 25 cycles, the material reaches a fusion-relevant concentration of >30% ⁶Li, and after 45 cycles, it exceeds 90% purity [1]. This demonstrates a viable, environmentally benign alternative to the legacy COLEX method, which relies on toxic liquid mercury.

Enrichment per cycle

Direct head-to-head

Zeta-V₂O₅: 5.7% per cycle; COLEX: ~5–6% per cycle

Mercury-free electrochemical route matches legacy enrichment performance

After 25 cycles reaches >30% ⁶Li; ESG-compliant supply

Evidence Dimension	Single-pass ⁶Li enrichment factor
Target Compound Data	5.7% enrichment per cycle (zeta-vanadium process)
Comparator Or Baseline	COLEX process: comparable enrichment per cycle (~5-6%)
Quantified Difference	Equivalent single-pass enrichment performance without mercury toxicity
Conditions	Electrochemical cycling with ζ-V₂O₅ electrode in aqueous lithium solution

Why This Matters

This validates a scalable, mercury-free production route, directly addressing supply chain ESG concerns and regulatory restrictions on mercury use.

• [1] Banerjee S, et al. Chem. 2025. Mercury-free electrochemical enrichment of lithium-6 using zeta-vanadium oxide. View Source

⁶Li Isotope Separation Coefficient by Electrodialysis with Li-Ionic Superconductor Membrane (LiSMIC)

An electrodialysis method employing a lithium ionic superconductor (Li₀.₂₉La₀.₅₇TiO₃) as a separation membrane achieves a ⁶Li isotope separation coefficient of 1.04, which is comparable to the 1.06 achieved by the mercury amalgamation (COLEX) process [1]. This demonstrates that solid-state ionic conduction can provide similar isotopic selectivity to liquid mercury-based methods while eliminating hazardous waste.

Isotope separation factor

Direct head-to-head

LiSMIC: 1.04; COLEX: 1.06 (difference 0.02)

Solid-state electrodialysis offers comparable selectivity without mercury waste

Li₀.₂₉La₀.₅₇TiO₃ membrane, ambient conditions

Evidence Dimension	⁶Li/⁷Li isotope separation factor
Target Compound Data	1.04 (LiSMIC electrodialysis)
Comparator Or Baseline	Mercury amalgamation (COLEX): 1.06
Quantified Difference	Separation factor difference of 0.02
Conditions	Electrodialysis with Li₀.₂₉La₀.₅₇TiO₃ membrane at ambient temperature

Why This Matters

This provides a quantitative benchmark for emerging solid-state enrichment technologies, enabling procurement of ⁶Li from more sustainable and scalable production methods.

• [1] Hoshino T. ECS Meeting Abstracts. 2017; MA2017-02:1025. Innovative Separation Technology for Lithium-6 Enrichment Using Electrodialysis with Lithium Ionic Superconductor. View Source

Laser Isotope Separation Selectivity Using Atomic Vapor Laser Isotope Separation (AVLIS)

Lithium-6 can be selectively ionized using a narrow-band laser tuned to its specific absorption line at 6707.84 Å (2P₁/₂ transition), taking advantage of the isotopic shift relative to ⁷Li. A laser with an oscillation spectral width controlled to 0.01 Å enables highly selective excitation of ⁶Li in a lithium atomic vapor, achieving enrichment to >90% ⁶Li in a single pass, whereas ⁷Li remains un-ionized and is physically separated [1][2]. This technique offers a high single-pass enrichment factor compared to multistage chemical methods.

AVLIS enrichment

Class-level inference

Single-pass >90% ⁶Li purity using 6707.84 Å line with 0.01 Å laser width

High-purity pathway with minimal chemical waste; data to verify

Lithium atomic vapor, isotopic shift selectivity

Evidence Dimension	Single-pass enrichment to >90% ⁶Li
Target Compound Data	>90% ⁶Li purity achievable
Comparator Or Baseline	COLEX process: requires multiple stages; electromigration: lower single-pass enrichment
Quantified Difference	AVLIS provides higher single-pass enrichment factor than chemical exchange methods
Conditions	Lithium atomic vapor irradiated by 6707.84 Å laser with 0.01 Å spectral width

Why This Matters

AVLIS offers a pathway to high-purity ⁶Li without the waste streams of wet chemistry, potentially reducing production costs and environmental impact for large-scale fusion fuel supply.

• [1] Yamashita M, et al. Method for separation and enrichment of lithium isotopes by laser. 1977. OSTI.GOV. View Source
• [2] INIS. Laser separation of lithium isotopes by double resonance enhanced multiphoton ionization. 1996. View Source

Optimal Application Scenarios for Procuring Enriched Lithium-6 Based on Verified Neutronic and Separation Performance

Fusion Reactor Tritium Breeding Blankets (e.g., ITER, DEMO)

Procurement of ⁶Li enriched to 90% is mandatory for achieving a local tritium breeding ratio (TBR) of 2.03, a value derived from 1D poloidal neutronics models for helium-cooled solid breeder blankets. Natural lithium or lower enrichments fail to sustain TBR > 1.0, rendering fusion fuel cycles non-viable [1].

High-Efficiency Thermal Neutron Detectors as ³He Replacement

⁶Li-enriched GS20® glass scintillator composites are procured for neutron detection portals and scientific instruments. They achieve 99.8% detection efficiency at 4 mm thickness and fast die-away times (10.3 μs), offering a solid-state alternative to ³He proportional counters amidst global ³He shortages [2].

Sustainable Isotope Enrichment for Fusion Fuel Supply Chains

Procurement of ⁶Li from emerging mercury-free processes (e.g., zeta-vanadium oxide electrochemistry or LiSMIC electrodialysis) is prioritized to meet environmental, health, and safety regulations. These methods demonstrate separation factors (1.04) and single-pass enrichment (5.7%) comparable to legacy COLEX, enabling a scalable and ESG-compliant fuel cycle [3][4].

Advanced Laser-Based Isotope Separation (AVLIS) for High-Purity ⁶Li

For applications requiring >90% ⁶Li purity with minimal chemical waste, procurement may be directed toward material produced via Atomic Vapor Laser Isotope Separation (AVLIS). This technique leverages the 6707.84 Å absorption line and a 0.01 Å spectral width laser to achieve high single-pass enrichment factors [5].

Application

Selection Property

Validation Focus

Fusion blanket tritium breeding research

High ⁶Li enrichment grade

Local tritium breeding ratio (TBR) under design neutronics

Thermal neutron detector development (³He replacement)

⁶Li scintillator form factor and thickness

Intrinsic detection efficiency and gamma rejection

Sustainable isotope enrichment for fuel supply

Mercury-free production process (electrochemical/membrane)

Separation factor and enrichment scalability

Laser-based high-purity ⁶Li procurement

AVLIS-derived isotopic purity

Single-pass enrichment factor and waste profile

• [1] OSTI.GOV. Helium-cooled lithium compound suspension blanket concept for ITER. OSTI ID: 6689102. View Source
• [2] Communications Physics. Next-generation neutron detection using a 6Li glass scintillator composite. 2025; 8:10. View Source
• [3] Banerjee S, et al. Chem. 2025. Mercury-free electrochemical enrichment of lithium-6 using zeta-vanadium oxide. View Source
• [4] Hoshino T. ECS Meeting Abstracts. 2017; MA2017-02:1025. Innovative Separation Technology for Lithium-6 Enrichment Using Electrodialysis with Lithium Ionic Superconductor. View Source
• [5] Yamashita M, et al. Method for separation and enrichment of lithium isotopes by laser. 1977. OSTI.GOV. View Source